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Compound of Interest

Compound Name: Dimethyl Chlorothiophosphate-D6

Cat. No.: B13432911

Get Quote

Executive Summary: The Dual-Risk Profile
Handling Dimethyl Chlorothiophosphate-D6 (DMPCT-D6) presents a unique dual-risk

challenge that distinguishes it from standard organic reagents:

Biological Hazard (Safety): Like its non-deuterated parent, it is a corrosive cholinesterase

inhibitor. It causes immediate chemical burns (Skin Corr. 1B) and systemic toxicity if

absorbed.

Isotopic Integrity (Value): The deuterium labeling makes this compound significantly more

expensive and valuable. It is moisture-sensitive; hydrolysis not only releases hazardous

Hydrogen Chloride (HCl) gas but irreversibly destroys the isotopic purity, rendering the

standard useless for Mass Spectrometry (MS) quantitation.

Core Directive: Your PPE and engineering controls must simultaneously protect you from the

chemical and the chemical from the environment.

Hazard Mechanism & Causality
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Understanding why we select specific controls is the first step in safety.

Hazard Class Mechanism of Action Operational Implication

Acute Toxicity

Cholinesterase Inhibition:

Phosphorylates the active site

of acetylcholinesterase

(AChE), leading to

acetylcholine accumulation

and synaptic failure.

Zero-Tolerance for Skin

Contact: Nitrile gloves alone

are insufficient for prolonged

handling (see PPE Matrix).

Corrosivity

Hydrolysis on Contact: Reacts

with moisture in mucous

membranes (eyes, lungs) to

generate HCl and phosphoric

acid derivatives.

Lachrymator Potential: Fume

hood use is non-negotiable;

vapors cause immediate ocular

damage.

Moisture Sensitivity

P-Cl Bond Cleavage: The

Phosphorus-Chlorine bond is

weak against nucleophilic

attack by water (

), swapping -Cl for -OH.

Inert Atmosphere Required:

Handling must occur under

or Ar to prevent degradation of

the D6 label.

Personal Protective Equipment (PPE) Matrix
Critical Insight: Standard 4-mil nitrile gloves provide <15 minutes of protection against

chlorinated organophosphates before permeation occurs. They are splash guards, not barriers.

PPE Selection Logic
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Handling DMPCT-D6 Primary Containment?

Inert GloveboxPreferred

Fume Hood

Acceptable

Box Gloves (Butyl/Neoprene)
+ Under-glove (Nitrile)

Double Glove System:
1. Silver Shield (Laminate)

2. Nitrile (Outer)

Sash at 18 inches
No Respirator needed

Full Face Resp.
(OV/Acid Gas Cartridge)

Emergency/Spill

Click to download full resolution via product page

Figure 1: PPE Decision Logic based on Engineering Controls.

Detailed Specifications
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Component
Standard
Requirement

Advanced/High-
Volume
Requirement

Causality/Reasonin
g

Hand Protection

Double Gloving:1.

Inner: 4-mil Nitrile

(dexterity)2. Outer: 8-

mil Nitrile (sacrificial)

Laminate Liner (Silver

Shield):Worn under an

outer Nitrile glove.

Chlorinated

organophosphates

permeate nitrile.

Laminate films offer

>4hr breakthrough

time but poor

dexterity; outer nitrile

restores grip.

Eye Protection

Chemical Splash

Goggles (ANSI

Z87.1+)

Face Shield +

Goggles

Safety glasses are

insufficient because

vapors can bypass

side shields and react

with eye moisture.

Body Protection

Lab Coat (100%

Cotton or Flame

Resistant)

Chemical Apron

(Rubber/Neoprene)

Synthetic blends

(polyester) can melt

into skin if solvents

ignite; DMPCT is

combustible.

Respiratory
Fume Hood (Face

velocity 80-100 fpm)

Full-Face Respirator

(OV/AG Cartridges)

Only required for spill

cleanup outside the

hood. The "D6"

compound is volatile

and lachrymatory.[1]

Operational Protocol: The "Dry-Transfer" Technique
Objective: Transfer DMPCT-D6 from the stock vial to the reaction vessel without exposing it to

air (moisture) or the operator.

Prerequisites:

All glassware must be oven-dried (>120°C) for 4 hours.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pim-resources.coleparmer.com/sds/57091.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13432911?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use a Schlenk line or Glovebox.

Step-by-Step Procedure (Schlenk Line Method)
System Validation:

Ensure the manifold is under positive pressure of Nitrogen (

) or Argon.

Self-Validating Step: Flame-dry the receiving flask under vacuum; if condensation

disappears and pressure holds, the system is sealed.

The "Cannula" or Syringe Transfer:

Do not pour the liquid. Pouring exposes the liquid to atmospheric moisture and creates

vapors.

Use a gas-tight glass syringe with a Luer-lock needle.

Technique:

1. Insert a bleed needle (

source) into the DMPCT-D6 stock bottle septum.

2. Insert the syringe needle.

3. Withdraw the required volume.

4. Crucial Safety Step: Before removing the needle, pull the plunger back slightly to draw a

small buffer of inert gas into the needle tip. This prevents a drop from falling on your

glove during transfer.

Quenching the Contaminated Needle:

Never re-cap the needle by hand.
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Immediately discharge residual liquid into a "Quench Flask" containing 10% Sodium

Carbonate (

) or Methanol.

Rinse the syringe with acetone into the quench flask before dismantling.

Emergency Response & Decontamination
In the event of a spill, the D6 isotope is lost. Focus shifts entirely to safety and neutralization.

Decontamination Workflow
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Spill Detected

Evacuate Area
(If outside hood)

Large/Outside Hood

Don Full PPE
(Goggles, Silver Shield Gloves)

Small/Inside Hood

Absorb
(Vermiculite or Dry Sand)

Neutralize Residue
(10% Na2CO3 or NaOH)

Hydrolysis of Chloride

Final Wash
(Soap & Water)

Dispose as
Hazardous Waste

Click to download full resolution via product page

Figure 2: Spill Response and Decontamination Pathway.

Neutralization Chemistry
Do not use water alone; it generates acidic runoff. Use a basic solution to neutralize the acid

generated during hydrolysis.
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Neutralizing Agent: 5-10% Sodium Carbonate (

) or Sodium Hydroxide (

).

Reaction:

Warning: This reaction is exothermic. Add neutralizer slowly to the absorbed spill material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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